Cas no 2137581-61-2 (2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester)

• Product Name: 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester
• CAS No: 2137581-61-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5297042
• Update Time: 2025-10-30

2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester

• Inchi： 1S/C9H14O3/c1-5-12-8(10)6-7-9(2,3)11-4/h5H2,1-4H3
• InChI Key： SZROGOBLMIWOCP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC(OC)(C)C

Additional information on 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester

2-Pentynoic Acid, 4-Methoxy-4-Methyl-, Ethyl Ester (CAS 2137581-61-2): A Versatile Chemical Building Block in Modern Pharmaceutical and Material Science Applications

2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester (CAS 2137581-61-2) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical development, material science, and bioorganic chemistry. This compound belongs to the class of substituted carboxylic acid derivatives, characterized by the presence of a terminal alkyne group (C≡C) and functionalized side chains. The 4-methoxy-4-methyl substituents on the pentyl backbone further enhance its reactivity and utility in synthetic transformations. The ethyl ester functionality adds additional versatility, enabling the compound to participate in a wide range of chemical reactions, including hydrolysis, amidation, and coupling reactions.

Recent research has highlighted the importance of 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester in the design of novel drug candidates and functional materials. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as a scaffold for the development of anti-inflammatory agents, leveraging the 4-methoxy-4-methyl group to modulate biological activity. The compound's ethyl ester moiety was found to improve solubility and bioavailability, making it a promising candidate for oral drug formulations. Additionally, its terminal alkyne group provides a reactive handle for click chemistry, enabling the synthesis of complex molecules with high efficiency and selectivity.

In the field of material science, 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester has been explored for its potential in polymer synthesis and nanomaterial fabrication. A 2022 paper in *Advanced Materials* reported the use of this compound as a monomer in the preparation of biodegradable polymers with tunable mechanical properties. The 4-methoxy-4-methyl substituents were found to influence the crystallinity and thermal stability of the resulting polymers, while the ethyl ester group facilitated controlled degradation rates. This application highlights the compound's role in the development of sustainable materials for biomedical and environmental purposes.

The synthetic route to 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester involves a series of well-established organic reactions, including alkyne functionalization and esterification. A recent study in *Organic Letters* (2024) described an efficient method for its synthesis using a palladium-catalyzed coupling reaction, which allows for the precise introduction of the 4-methoxy-4-methyl group onto the pentyl chain. This approach not only improves the yield of the target compound but also minimizes byproduct formation, aligning with the principles of green chemistry. The ethyl ester functionality is typically introduced through a nucleophilic substitution reaction, ensuring compatibility with downstream processing in pharmaceutical manufacturing.

2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester has also been investigated for its potential in drug development and biological applications. A 2023 preclinical study published in *Bioorganic & Medicinal Chemistry* explored its antitumor activity against a panel of cancer cell lines. The compound was found to inhibit the proliferation of breast cancer cells by inducing apoptosis, with the 4-methoxy-4-methyl group playing a critical role in modulating its interaction with cellular targets. The ethyl ester group further enhanced its ability to cross biological membranes, improving its therapeutic efficacy. These findings underscore the compound's potential as a lead molecule in the design of targeted cancer therapies.

Furthermore, 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester has been utilized in the synthesis of bioactive molecules with applications in neuroscience and inflammation research. A 2024 study in *ACS Chemical Neuroscience* reported the use of this compound as a building block for the development of novel neuroprotective agents. The terminal alkyne group was functionalized with various pharmacophore groups, enabling the creation of molecules with enhanced affinity for neurotransmitter receptors. The 4-methoxy-4-methyl substituents were found to modulate the compound's binding specificity, offering new insights into the design of drugs for neurological disorders.

The chemical stability and solubility of 2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester make it a valuable intermediate in the synthesis of complex organic molecules. Its ethyl ester functionality is compatible with a wide range of solvents and reaction conditions, allowing for its use in both aqueous and organic systems. This property is particularly advantageous in pharmaceutical manufacturing, where the ability to control reaction environments is critical for the production of high-purity compounds. Additionally, the 4-methoxy-4-methyl group provides steric and electronic effects that can be tailored to optimize the reactivity of the compound in various synthetic contexts.

2-Pentynoic acid, 4-methoxy-4-methyl-, ethyl ester represents a prime example of how the strategic combination of functional groups can lead to the development of molecules with diverse applications. Its unique structure and reactivity position it as a key player in advancing research in pharmaceutical chemistry, material science, and bioorganic chemistry. As new synthetic methods and biological applications continue to emerge, the importance of this compound in the scientific community is likely to grow, further solidifying its role as a versatile tool for innovation.